Cas no 61563-24-4 (7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 61563-24-4
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• MDL: MFCD11046677
• CID: 1006662
• PubChem ID: 123920
• Update Time: 2025-04-20

7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 7,9-dichloro-1,2,3,4-tetrahydro-
• 1yz3
• 7,8-Dichlor-1,2,3,4-tetrahydroisochinolin
• AC1L3XJY
• AC1Q3L9T
• amp
• CHEBI:160129
• F-64139
• SK&amp
• SKA
• SKF 64139
• SureCN1772370
• SCHEMBL1772370
• CHEMBL287837
• DA-04397
• NS00071708
• DB08550
• DICHLORO-1,2,3,4-TETRAHYDROISOQUINOLINE, 7,8-
• SK-64139
• SKF-64139 FREE BASE
• 7,8-Dichloro-1,2,3,4-tetrahydro-isoquinoline
• 7,8-ichloro-1,2,3,4-etrahydroisoquinolie
• DTXSID90210570
• 61563-24-4
• UNII-A0EP5O913J
• HY-113969
• 7,8-Dichloro-1,2,3,4-tetrahydro-isoquinoline; hydrochloride
• Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-
• A0EP5O913J
• BDBM13014
• WFPUBEDBBOGGIQ-UHFFFAOYSA-N
• 7,8-dichlorotetrahydroisoquinoline
• AKOS013709661
• Z1224524509
• SK&F 64139
• SK&F-64139
• G54246
• Q27097750
• CS-0064799
• EN300-298884

• MDL： MFCD11046677
• Inchi： 1S/C9H9Cl2N/c10-8-2-1-6-3-4-12-5-7(6)9(8)11/h1-2,12H,3-5H2
• InChI Key： WFPUBEDBBOGGIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CNCC2)Cl

Computed Properties

• Exact Mass: 201.01137
• Monoisotopic Mass: 201.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.293
• Boiling Point: 310.7°C at 760 mmHg
• Flash Point: 141.7°C
• Refractive Index: 1.574
• PSA: 12.03